4-(2-fluorophenyl)-N-(4-methylphenyl)piperazine-1-carboxamide

• IUPAC Name: 4-(2-fluorophenyl)-N-(4-methylphenyl)piperazine-1-carboxamide
• InChI: InChI=1S/C18H20FN3O/c1-14-6-8-15(9-7-14)20-18(23)22-12-10-21(11-13-22)17-5-3-2-4-16(17)19/h2-9H,10-13H2,1H3,(H,20,23)
• InChI Key: AHOLQRLMRQUHAF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)N2CCN(CC2)C3=CC=CC=C3F
• Molecular Formula: C18H20FN3O
• Molecular Weight: 313.4 g/mol

Description

4-(2-fluorophenyl)-N-(4-methylphenyl)piperazine-1-carboxamide, commonly known as piperazine, is a chemical compound that has been widely studied for its potential use in scientific research. Piperazine is a derivative of piperidine and has been found to have a variety of biochemical and physiological effects. In

Scientific Research Applications

Antiviral and Antimicrobial Activities

4-(2-Fluorophenyl)-N-(4-methylphenyl)piperazine-1-carboxamide derivatives have shown significant biological activities. Specifically, some derivatives have exhibited promising antiviral activities against Tobacco mosaic virus (TMV) and potent antimicrobial activities. This suggests their potential use in the development of new antiviral and antimicrobial agents (Reddy et al., 2013).

PET Dopamine D3 Receptor Radioligands

These compounds have been used in the synthesis of radioligands for positron emission tomography (PET) imaging, specifically targeting dopamine D3 receptors. This application is crucial for the study of neuropsychiatric disorders and the development of related diagnostics (Gao et al., 2008).

Serotonin 5-HT1A Receptor Antagonists

Derivatives of 4-(2-Fluorophenyl)-N-(4-methylphenyl)piperazine-1-carboxamide have been identified as selective and high affinity 5-HT1A receptor antagonists. These findings are important for the development of treatments for neuropsychiatric disorders, as they offer insights into brain receptor dynamics and potential therapeutic targets (García et al., 2014).

Synthesis and Characterization Studies

These compounds have been the subject of synthesis and characterization studies, demonstrating their potential in various chemical processes and applications. These studies have also contributed to a better understanding of their chemical properties and potential uses in pharmaceuticals (Gumireddy et al., 2021).

Antitumor Activity

Some derivatives have shown antitumor activities in vitro. These findings are crucial for the ongoing search for new cancer treatments and understanding the mechanisms through which these compounds can inhibit cancer cell proliferation (Hao et al., 2017).